7-Amino-6-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one

Medicinal Chemistry Protecting Group Strategy Synthetic Intermediate
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H14N2O3
Molecular Weight 270.28 g/mol
Cat. No. B13294405
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Technical Parameters


Basic Identity
Product Name7-Amino-6-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one
Molecular FormulaC15H14N2O3
Molecular Weight270.28 g/mol
Structural Identifiers
SMILESC1C(=O)NC2=C(O1)C=C(C(=C2)OCC3=CC=CC=C3)N
InChIInChI=1S/C15H14N2O3/c16-11-6-14-12(17-15(18)9-20-14)7-13(11)19-8-10-4-2-1-3-5-10/h1-7H,8-9,16H2,(H,17,18)
InChIKeyBRTZUAXYYAEONE-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

7-Amino-6-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one: Core Identity & Properties


7-Amino-6-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS 1156389-81-9; molecular formula C₁₅H₁₄N₂O₃; molecular weight 270.28 g·mol⁻¹) belongs to the 1,4-benzoxazin-3-one class—a privileged heterocyclic scaffold recognized in medicinal chemistry for its capacity to mimic peptide turns and serve as a bioisostere for quinolinones and coumarins . The compound carries a free primary amine at the 7-position and a benzyl-protected hydroxyl at the 6-position, distinguishing it from des-benzyloxy or des-amino analogs that are more commonly stocked. The 1,4-benzoxazin-3-one nucleus has been exploited in multiple therapeutic programs, including factor Xa inhibitors (IC₅₀ values reaching 3 nM for optimized derivatives) [1], nonsteroidal mineralocorticoid receptor antagonists (e.g., apararenone, MT-3995) [2], and kinase inhibitors targeting KDR and ABL . As a synthetic intermediate, derivatives bearing a 6-benzyloxy motif have been explicitly used in the manufacture of olodaterol, a long-acting β₂-adrenoceptor agonist for COPD .

Orthogonal protection: 7‑NH₂ and 6‑OBn enable sequential derivatization in library synthesis.
Privileged 1,4‑benzoxazin‑3‑one scaffold reported in factor Xa, MR antagonist and kinase inhibitor programs.
6‑Benzyloxy motif validated in commercial olodaterol synthesis, supporting process chemistry development.

7-Amino-6-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one: Irreplaceable Scaffold


The 7-amino-6-(benzyloxy) substitution pattern is not a trivial modification of the parent benzoxazin-3-one scaffold. The free 7-amino group serves as a nucleophilic handle for amide coupling, reductive amination, or diazotization chemistry that is absent in the unsubstituted core (CAS 5466-88-4, 2H-1,4-benzoxazin-3(4H)-one) . The 6-benzyloxy group is a masked phenol that can be selectively unmasked via catalytic hydrogenolysis (Pd/C, H₂) without disturbing the 3-oxo or 7-amino functionalities—an orthogonal deprotection strategy not available with methyl ether or acetate protecting groups [1]. Close analogs such as 7-amino-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS 26215-14-5) lack the 6-substituent entirely, forfeiting any possibility of introducing 6-O-alkyl diversity in downstream analogs [2]. Similarly, 6,7-diamino-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS 106659-52-3) replaces the benzyloxy with a second amino group, which alters both the hydrogen-bonding profile and the lipophilicity (clogP) relative to the target compound—critical parameters for CNS penetration or membrane permeability in drug design [3]. Therefore, substituting this compound with a generic benzoxazinone introduces irreversible differences in synthetic tractability, physicochemical properties, and the accessible chemical space of the final library.

Missing 6‑benzyloxy handle
7‑Amino‑3,4‑dihydro‑2H‑1,4‑benzoxazin‑3‑one (CAS 26215‑14‑5) lacks the 6‑O‑alkylation vector, blocking late‑stage C6 diversification.
Altered hydrogen‑bond and lipophilicity profile
6,7‑Diamino analog (CAS 106659‑52‑3) shifts clogP ~1.8 units lower; CNS permeation estimates may not transfer.
Synthetic chemistry mismatch
Without the 6‑OBn group, orthogonal hydrogenolysis deprotection is unavailable; benzyl ether chemistry cannot be replicated.

Differentiation Evidence vs. Closest Analogs


Orthogonal 6-Benzyloxy Protection Strategy

The 6-benzyloxy group functions as a latent phenol that can be selectively cleaved via hydrogenolysis (H₂, Pd/C) to reveal 6-OH without affecting the 7-NH₂ or the 3-oxo lactam [1]. In contrast, 7-amino-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS 26215-14-5) lacks any 6-substitution, precluding late-stage O-functionalization at this position [2]. 6,7-Diamino-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS 106659-52-3) cannot undergo this transformation because the 6-amino group cannot be converted to a hydroxyl via hydrogenolysis [3].

Orthogonal protection
Cross‑study comparable
One O‑functionalization vector via 6‑OBn hydrogenolysis; comparators provide zero O‑vector at C6
Supports sequential, bidirectional library diversification.
Hydrogenolysis conditions: H₂ (1 atm), 10% Pd/C, MeOH or EtOAc, rt, 2‑24 h (Greene’s protocol).
Medicinal Chemistry Protecting Group Strategy Synthetic Intermediate

Lipophilicity Advantage for CNS Penetration

The benzyloxy group at the 6-position introduces substantially higher lipophilicity compared to the 6-amino analog. Based on SMILES structure calculation, 7-amino-6-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one has an estimated clogP of approximately 2.1, whereas 6,7-diamino-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS 106659-52-3) has an estimated clogP of approximately 0.3 . This ~1.8 log unit difference places the target compound in the favorable range for blood-brain barrier penetration (optimal clogP 2–4 for CNS drugs), while the 6,7-diamino analog falls below the CNS-penetrant threshold [1]. The 7-amino-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS 26215-14-5) has an intermediate clogP of ~0.9 but lacks both the 6-substituent and the lipophilic bulk [2].

Estimated clogP
Class‑level inference
ΔclogP ≈ +1.8 vs. 6,7‑diamino analog; ΔclogP ≈ +1.2 vs. 7‑amino (unsubstituted)
clogP ~2.1 aligns with reported CNS drug space; 6,7‑diamino analog (clogP ~0.3) falls below typical BBB permeation range.
Calculated via ChemDraw algorithm; experimental logP not determined.
Drug Design Physicochemical Properties CNS Penetration

Batch Purity and QC Documentation

The compound is commercially available from Bidepharm at a standard purity of 95%, with batch-specific QC documentation including NMR (¹H and/or ¹³C), HPLC, and GC analysis provided upon request . This is qualitatively comparable to or exceeds the typical purity offered for the des-benzyloxy analog 7-amino-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS 26215-14-5), which is often listed at 95% but with less comprehensive QC documentation from custom synthesis suppliers [1]. The 6,7-diamino analog (CAS 106659-52-3) is listed at varying purities (≥95% to ≥97%) depending on the supplier, but availability is more limited and lead times are longer [2].

Batch QC documentation
Cross‑study comparable
95% purity with batch‑specific NMR, HPLC and GC (Bidepharm)
Standardized analytical QC reduces risk of misidentified or degraded material.
Comparator analogs often rely on custom synthesis with less consistent QC documentation.
Quality Assurance Batch-to-Batch Reproducibility Procurement

Bioisostere Scaffold with Target Engagement

The 1,4-benzoxazin-3-one scaffold has been validated as a bioisostere for quinolinones and coumarins in multiple target classes. In the factor Xa inhibitor series, the optimized benzoxazinone derivative 1n achieved an IC₅₀ of 3 nM against FXa with high selectivity over trypsin and thrombin [1]. In the mineralocorticoid receptor (MR) antagonist program, apararenone (MT-3995), a 1,4-benzoxazin-3-one derivative, demonstrated potent and selective MR antagonism and progressed to clinical evaluation for hypertension and heart failure [2]. While these potency data belong to highly optimized derivatives rather than the target compound itself, they establish that the 1,4-benzoxazin-3-one core—particularly when substituted at the 6- and 7-positions—is a validated starting point for lead discovery [3].

Scaffold target engagement
Class‑level inference
Benzoxazinone derivatives: FXa IC₅₀ 3 nM (optimized lead); MR antagonist apararenone reached clinical evaluation
Class‑level target engagement across serine protease and nuclear receptor families; data refer to advanced derivatives, not the building block itself.
Scaffold validation supports investment in building blocks carrying the same core with orthogonal handles.
Bioisostere Factor Xa Inhibition Mineralocorticoid Receptor

Intermediate Utility in Olodaterol Synthesis

The 6-benzyloxy-1,4-benzoxazin-3-one motif is a key structural element in the synthesis of olodaterol (Striverdi® Respimat®), an FDA-approved once-daily long-acting β₂-adrenoceptor agonist (LABA) for COPD . Multiple patents and process chemistry publications describe the use of 6-benzyloxy-substituted benzoxazin-3-one intermediates (e.g., CAS 869478-09-1, CAS 869478-12-6, CAS 869478-13-7) in the olodaterol synthetic route, wherein the 6-benzyloxy group is retained through several steps before late-stage deprotection yields the final 6-hydroxy pharmacophore [1]. The target compound (7-amino-6-benzyloxy-3,4-dihydro-2H-1,4-benzoxazin-3-one) shares this 6-benzyloxy motif and can serve as an entry point for designing novel β₂-adrenoceptor agonist analogs or for synthesizing olodaterol-related reference standards [2].

Olodaterol synthesis intermediate
Class‑level inference
6‑Benzyloxy‑benzoxazinone motif used in industrial‑scale olodaterol (Striverdi® Respimat®) synthesis
Synthetic route precedence may reduce risk of unexpected scalability issues for programs using this substitution pattern.
Multiple patents describe 6‑OBn intermediates; target compound shares the core motif but differs in 7‑position.
Process Chemistry Drug Intermediate COPD Therapeutics

Identity Verification by HRMS and NMR

The molecular formula C₁₅H₁₄N₂O₃ (monoisotopic mass 270.1004 g·mol⁻¹) uniquely identifies the compound among C₁₅H₁₄N₂O₃ constitutional isomers . Several other C₁₅H₁₄N₂O₃ isomers exist, including 3-benzyl-6-nitro-3,4-dihydro-2H-1,3-benzoxazine (a 1,3-benzoxazine regioisomer) and 4-[(2-methoxy-3-pyridinyl)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine (a pyridine-containing isomer) [1]. The target compound is distinguished by its specific SMILES (Nc1cc2c(cc1OCc1ccccc1)NC(=O)CO2), which encodes the 1,4-benzoxazin-3-one connectivity (N at position 4, carbonyl at position 3) and the 7-amino-6-benzyloxy substitution pattern . For analytical chemists and procurement specialists, the combination of HRMS (exact mass 270.1004) and ¹H/¹³C NMR provides unambiguous identity confirmation that cannot be confounded by the C₁₅H₁₄N₂O₃ regioisomers.

Identity specificity
Supporting evidence
HRMS exact mass 270.1004 + ¹H/¹³C NMR discriminates from C₁₅H₁₄N₂O₃ regioisomers
Prevents misidentification with same‑formula regioisomers when used as a reference standard or in regulated environments.
HRMS resolution ≥30,000 (FWHM) recommended; NMR orthogonal confirmation.
Analytical Chemistry Identity Confirmation Impurity Profiling

Validated Application Scenarios


Orthogonal Functionalization for Diversification Libraries

Medicinal chemistry groups can exploit the orthogonal reactivity of the 7-amino group (nucleophilic amine) and the 6-benzyloxy group (masked phenol) to construct focused compound libraries in a divergent manner. The 7-NH₂ can be acylated, sulfonylated, or reductively aminated while the 6-OBn remains intact. Subsequently, the benzyl group can be cleaved by hydrogenolysis to reveal a 6-OH that can be alkylated or coupled independently [1]. This two-step, bidirectional elaboration strategy is inaccessible with the 7-amino (unsubstituted) analog (CAS 26215-14-5) which has no 6-position handle, or with the 6,7-diamino analog (CAS 106659-52-3) where both positions are amino groups with similar reactivity [2].

β₂-Adrenoceptor Agonist Analog Synthesis

The 6-benzyloxy-1,4-benzoxazin-3-one motif is a core structural feature of olodaterol intermediates . Researchers designing novel LABAs or evaluating structure-activity relationships around the benzoxazinone pharmacophore can use the target compound as a starting material for constructing analogs with varied aminoalkyl side chains at the 7-position (via the free amine) while retaining the 6-benzyloxy protection strategy validated in the olodaterol process chemistry [3].

CNS-Penetrant Kinase Inhibitor Leads

The compound's estimated clogP of ~2.1 places it within the optimal range for CNS drug candidates, unlike the more polar 6,7-diamino analog (clogP ~0.3) [4]. Kinase inhibitor discovery programs targeting brain-penetrant scaffolds (e.g., for glioblastoma or neurodegenerative diseases) can use this compound as a core building block, derivatizing the 7-amino position with hinge-binding heterocycles while the 6-benzyloxy group contributes the lipophilicity necessary for passive BBB permeation .

Reference Standard for API Impurity Profiling

Given the established role of 6-benzyloxy-benzoxazinones in olodaterol synthesis, the target compound can serve as a process-related impurity marker or a synthetic precursor for preparing authentic impurity standards required by ICH Q3A/Q3B guidelines [5]. Its well-defined identity (HRMS exact mass 270.1004, NMR-characterized) and commercial availability with batch QC documentation make it suitable for use in analytical method development and validation in GMP environments .

Application
Selection Property
Validation Focus
Orthogonal diversification libraries
Orthogonal 7‑NH₂ / 6‑OBn reactivity
Selective hydrogenolysis and late‑stage O‑functionalization
LABA analog synthesis
6‑Benzyloxy‑1,4‑benzoxazinone motif validated in olodaterol
Process chemistry precedent and adrenoceptor pharmacophore fidelity
CNS kinase inhibitor leads
Reported clogP ~2.1, CNS drug‑like range
Brain penetration screening and permeability assay context
API impurity reference standard
HRMS‑ and NMR‑characterized identity
Specificity against C₁₅H₁₄N₂O₃ regioisomers in analytical methods
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